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CAS No.: 433-48-7

Cat. No.: B1208956

Get Quote

Introduction & Mechanistic Overview
3-Fluoropyruvate (3-FP) is a highly reactive, fluorinated structural analog of pyruvate. In

biochemical and pharmacological research, it is primarily utilized as a potent metabolic inhibitor

and mechanistic probe. By mimicking endogenous pyruvate, 3-FP competitively binds to and

inhibits critical nodes in central carbon metabolism, most notably the Pyruvate Dehydrogenase

Complex (PDH) and Lactate Dehydrogenase (LDH) ()[1]. Depending on the biological model,

3-FP is actively imported into cells via monocarboxylate transporters (MCTs) or specific peptide

transporters such as CstA in E. coli ()[2].

Despite its utility, 3-FP presents significant handling challenges. The strongly electronegative

fluorine atom adjacent to the α-keto acid moiety makes the molecule highly susceptible to

hydration and solvolysis in aqueous environments ()[3]. Therefore, generating a reliable,

reproducible aqueous stock solution requires strict environmental controls to prevent rapid

defluorination and loss of inhibitory potency.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1208956#bc-rfq
https://pdf.benchchem.com/3052/Application_Notes_and_Protocols_3_Fluoro_2_hydroxypropanoic_Acid_as_a_Metabolic_Inhibitor.pdf
https://journals.asm.org/doi/10.1128/jb.00771-17
https://patents.google.com/patent/US7754693B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties & Stability Dynamics
When dissolved in water, 3-FP rapidly establishes an equilibrium with its hydrated isoform (a

gem-diol), which significantly alters its target binding kinetics and cell permeability ()[4]. More

critically, prolonged exposure to water at room temperature induces irreversible solvolysis[3].

Table 1: Physicochemical Properties of Sodium 3-Fluoropyruvate

Property Value / Characteristic

Chemical Name
Sodium 3-fluoropyruvate (β-Fluoropyruvic acid

sodium salt)

CAS Number 2923-22-0

Molecular Formula C3H2FO3·Na

Molecular Weight 128.03 g/mol

Aqueous Solubility > 50 mg/mL (Highly soluble)

Storage Temperature (Powder) -20°C (Desiccated)

Primary Degradation Pathway
Hydration and Solvolysis (Defluorination) in

aqueous media

Data sourced from chemical registries and stability studies ()[5].

Experimental Protocol: Preparation of a 100 mM
Stock Solution
Note: 3-Fluoropyruvate is toxic. All powder handling must be performed in a certified chemical

fume hood using appropriate PPE (gloves, lab coat, safety goggles).

Materials Required
Sodium 3-fluoropyruvate powder (Equilibrated to room temperature in a desiccator before

opening to prevent condensation).

Ultrapure Water (Milli-Q, 18.2 MΩ·cm), pre-chilled to 4°C.
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0.1 M NaOH and 0.1 M HCl (for pH adjustment).

0.22 µm Polyethersulfone (PES) syringe filters.

Sterile, amber microcentrifuge tubes.

Step-by-Step Methodology
Preparation of the Solvent: Chill 10 mL of ultrapure water on ice for at least 30 minutes prior

to formulation.

Gravimetric Measurement: Rapidly weigh 128.0 mg of Sodium 3-fluoropyruvate powder.

Causality: The sodium salt is hygroscopic. Minimizing atmospheric exposure prevents

moisture absorption, which would otherwise initiate premature degradation and skew the

molarity of the stock.

Dissolution: Transfer the powder to a pre-chilled 15 mL conical tube. Add 9.0 mL of the

chilled ultrapure water. Invert gently until completely dissolved.

Causality: Maintaining the solution on ice suppresses the thermodynamic drive for

nucleophilic attack by water, drastically reducing the rate of solvolysis and defluorination

during preparation.

pH Adjustment: Measure the pH using a micro-pH probe. Carefully adjust to pH 7.0 - 7.2

using 0.1 M NaOH or HCl, then bring the final volume to exactly 10.0 mL with chilled water.

Causality: Highly acidic or basic environments accelerate the degradation of α-keto acids.

Adjusting to physiological pH ensures compatibility with cellular assays and maximizes the

half-life of the fluorinated carbon.

Sterile Filtration: Pass the solution through a 0.22 µm PES syringe filter into a sterile, pre-

chilled container.

Causality: Autoclaving is strictly prohibited due to thermal degradation. PES membranes

are selected over Nylon or PVDF due to their exceptionally low protein/drug binding

characteristics and lack of extractables.
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Aliquoting and Cryopreservation: Dispense the solution into 100 µL aliquots in amber

microcentrifuge tubes. Immediately flash-freeze in liquid nitrogen and transfer to -80°C for

long-term storage.

Causality: Amber tubes prevent photo-induced radical defluorination. Flash-freezing

prevents the concentration of solutes and localized pH shifts that occur during slow

freezing, preserving the structural integrity of the inhibitor.

Workflow Visualization
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Workflow for the preparation and stabilization of aqueous 3-fluoropyruvate stock solutions.

Validation & Quality Control (Self-Validating System)
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To ensure the trustworthiness of the experimental data generated using this stock, the protocol

must be self-validating. The structural integrity and inhibitory potency of the 3-FP stock must be

verified enzymatically prior to use in critical cell-based assays.

Lactate Dehydrogenase (LDH) Inhibition QC Assay:

Setup: In a UV-compatible 96-well microplate, combine 100 µL of assay buffer (50 mM Tris-

HCl, pH 7.4), 0.2 mM NADH, and 0.1 Units of purified Lactate Dehydrogenase (LDH).

Treatment: Add varying concentrations of the newly prepared 3-FP stock (e.g., 0 µM

[Vehicle], 50 µM, 250 µM, and 1 mM) to respective wells. Pre-incubate at 37°C for 5 minutes.

Initiation: Initiate the enzymatic reaction by adding 1 mM Sodium Pyruvate (substrate).

Readout & Validation: Monitor the decrease in absorbance at 340 nm (reflecting the

oxidation of NADH to NAD+) over 10 minutes.

Validation Criteria: A high-quality, intact 3-FP stock will exhibit a clear, dose-dependent

reduction in the slope of NADH consumption compared to the vehicle control ()[1]. If the 1

mM 3-FP well shows an NADH consumption rate identical to the vehicle, the stock has

undergone complete solvolysis/defluorination and must be discarded.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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